Physicochemical properties of n-Butylglutamine for research
Physicochemical properties of n-Butylglutamine for research
Physicochemical and Pharmacological Profiling of n-Butylglutamine: A Comprehensive Guide for Preclinical Research
Executive Summary
n-Butylglutamine (CAS: 5457-95-4), alternatively designated as N-butyl-L-glutamine or γ-glutamylbutylamide, is a highly versatile synthetic amino acid derivative. By combining the zwitterionic core of L-glutamine with the lipophilicity of a terminal butyl aliphatic chain, this compound exhibits a unique amphiphilic profile. As a Senior Application Scientist, I have observed its increasing utility as an active pharmaceutical intermediate—ranging from1[1] to2[2]. This guide deconstructs its physicochemical properties, synthetic rationale, and provides field-proven, self-validating experimental protocols for preclinical evaluation.
Physicochemical Properties & Structural Dynamics
Before initiating any biological assay or formulation design, it is paramount to understand the electronic and steric properties of the molecular side chain. 3[3] demonstrate that the addition of an alkyl group (such as a butyl chain) fundamentally alters the polarizability and electron density along the peptide backbone.
The amphiphilic nature of n-Butylglutamine dictates its behavior in solution. The butyl chain disrupts the standard hydrogen-bonding networks of the native glutamine side chain, significantly enhancing its membrane permeability profile. This structural modification is the primary causal factor for its efficacy in topical formulations and intracellular targeting. Furthermore, it has been identified as a critical metabolite in4[4].
Table 1: Core Physicochemical Properties of n-Butylglutamine
| Property | Value / Description |
| IUPAC Name | (2S)-2-amino-5-(butylamino)-5-oxopentanoic acid |
| CAS Registry Number | 5[5] |
| Molecular Formula | C9H18N2O3 |
| Molecular Weight | 202.254 g/mol |
| Structural Classification | γ-alkylamide of L-glutamic acid |
| Solubility Profile | Amphiphilic (Aqueous solubility mediated by zwitterion; organic solubility enhanced by n-butyl tail) |
Synthetic Methodology: Causality and Design
Direct amidation of L-glutamic acid is notoriously inefficient in a laboratory setting due to competing polymerization reactions and the strict requirement for complex orthogonal protecting groups. To bypass this, the industry standard relies on the 6[6].
The Causality of the Synthetic Choice: PCA acts as a self-protected intermediate. The cyclic lactam structure inherently shields the α-amino and α-carboxyl groups. When reacted with a primary alkylamine like n-butylamine, the nucleophilic attack is regioselectively directed exclusively to the γ-carbonyl carbon. This ensures high yields of the γ-alkylamide without risking the racemization of the chiral center.
Figure 1: Synthetic workflow for n-Butylglutamine via ring-opening amidation.
Pharmacological Applications
VLA-4 Integrin Antagonism (Immunology)
n-Butylglutamine derivatives serve as potent 1[1] (Very Late Antigen-4, or α4β1 integrin). VLA-4 is expressed on the surface of leukocytes and binds to VCAM-1 on endothelial cells, facilitating the transmigration of immune cells into inflamed tissues. By competitively binding to VLA-4, n-Butylglutamine derivatives block this interaction, making them highly valuable for modeling treatments for multiple sclerosis, asthma, and inflammatory bowel disease.
Figure 2: Mechanistic pathway of VLA-4 integrin antagonism by n-Butylglutamine.
Dermal and Follicular Stimulation (Dermatology)
In cosmetic and dermatological research, n-Butylglutamine is utilized as a7[7]. The causality here is driven by its amphiphilic structure: the lipophilic butyl tail allows for enhanced penetration through the stratum corneum and into the hair follicle, where the glutamine moiety participates in cellular metabolism, stimulating the conversion of vellus hair to terminal hair.
Validated Experimental Protocols
To ensure scientific integrity, every protocol must operate as a self-validating system. Below are standardized workflows designed to prevent false positives and ensure data reproducibility.
Protocol 1: In Vitro VLA-4 / VCAM-1 Binding Inhibition Assay
Objective: Quantify the IC50 of n-Butylglutamine derivatives in blocking leukocyte adhesion. Self-Validation Mechanism: This assay requires a baseline adhesion control (maximum signal) and an EDTA control. Causality of the control: Calcium/magnesium chelation by EDTA completely abolishes integrin binding, serving as the absolute zero signal to validate that all observed adhesion is strictly integrin-mediated.
-
Plate Coating: Coat 96-well microtiter plates with recombinant human VCAM-1 (1 µg/mL in PBS) overnight at 4°C.
-
Blocking: Wash plates and block with 1% BSA in PBS for 2 hours at room temperature to prevent non-specific binding.
-
Cell Preparation: Label Jurkat cells (which naturally express high levels of VLA-4) with a fluorescent dye (e.g., BCECF-AM).
-
Compound Incubation: Pre-incubate the labeled Jurkat cells (1x10^5 cells/well) with serial dilutions of the n-Butylglutamine derivative (1 nM to 100 µM) for 30 minutes at 37°C.
-
Adhesion Phase: Add the cell-compound mixture to the VCAM-1 coated plates. Incubate for 45 minutes at 37°C.
-
Washing & Readout: Gently wash the wells 3 times with warm PBS to remove non-adherent cells. Measure the remaining fluorescence (Ex 485 nm / Em 535 nm).
-
Data Analysis: Calculate the percentage of inhibition relative to the vehicle control.
Protocol 2: HPLC-UV Stability Profiling in Simulated Biological Fluids
Objective: Determine the half-life of the γ-amide bond in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF). Self-Validation Mechanism: The degradation of the γ-amide bond yields free L-glutamic acid and n-butylamine. The appearance of the L-glutamic acid peak must inversely correlate with the disappearance of the n-Butylglutamine peak to validate mass balance and rule out alternative degradation pathways.
-
Preparation: Dissolve n-Butylglutamine in SGF (pH 1.2) and SIF (pH 6.8) to a final concentration of 1 mg/mL.
-
Incubation: Incubate samples at 37°C in a shaking water bath.
-
Sampling: Extract 100 µL aliquots at t = 0, 1, 2, 4, 8, and 24 hours. Quench the reaction immediately by adding 100 µL of ice-cold acetonitrile.
-
Centrifugation: Spin at 14,000 x g for 10 minutes to pellet precipitated proteins and salts.
-
Chromatography: Inject 10 µL of the supernatant onto a C18 reverse-phase column. Use a gradient mobile phase (Water/Acetonitrile with 0.1% TFA). Monitor absorbance at 210 nm.
-
Quantification: Integrate the area under the curve (AUC) for both n-Butylglutamine and L-glutamic acid to plot the degradation kinetics.
References
- Source: Google Patents (CA2290749A1)
- Title: Electronic properties of amino acid side chains: Quantum mechanics calculation of substituent effects Source: ResearchGate URL
- Source: Googleapis.com (EP 0571198 A1)
- Source: Googleapis.
- Source: Molaid.
- Source: Molaid.
- Source: bioRxiv.
Sources
- 1. CA2290749A1 - Dipeptide and related compounds which inhibit leukocyte adhesion mediated by vla-4 - Google Patents [patents.google.com]
- 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 3. researchgate.net [researchgate.net]
- 4. biorxiv.org [biorxiv.org]
- 5. γ-glutamylbutylamide - CAS号 5457-95-4 - 摩熵化学 [molaid.com]
- 6. γ-glutamylbutylamide - CAS号 5457-95-4 - 摩熵化学 [molaid.com]
- 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
